![molecular formula C16H22O3 B1325888 Ethyl 2,2-dimethyl-4-(3,5-dimethylphenyl)-4-oxobutyrate CAS No. 898751-66-1](/img/structure/B1325888.png)
Ethyl 2,2-dimethyl-4-(3,5-dimethylphenyl)-4-oxobutyrate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2,2-dimethyl-4-(3,5-dimethylphenyl)-4-oxobutyrate (EDMOB) is a synthetic compound that has been studied for its potential to be used in laboratory experiments, as well as its biochemical and physiological effects. EDMOB is a derivative of the carboxylic acid, butyric acid, and is a colorless liquid with a characteristic odor. It is a volatile compound and has a low boiling point. EDMOB has been studied for its potential applications in scientific research, as well as its biochemical and physiological effects.
Scientific Research Applications
Asymmetric Synthesis Applications
Ethyl(R)-3,3-dimethyl-2-hydroxy-4-oxobutyrate, a related compound, was synthesized through an asymmetric aldol reaction, showcasing its potential in asymmetric synthesis applications. This process involved ethyl glyoxylate and isobutyraldehyde, with L-histidine as a catalyst, achieving 75% yield and 73% enantioselectivity (Wang Jin-ji, 2014).
Structural Analysis and Crystallography
The crystal structure of a triazaoxatricyclodecadiene derivative of ethyl 5-(2,6-dimethylphenyl)-2-methyl-3-oxa-4,8,9-triazatricyclo[5.3.0.0 2,6 ]deca-4,9-diene-8-carboxylate, a structurally similar compound, was determined, indicating its significance in crystallography and structural analysis (G. Gelli et al., 1994).
Applications in Organic Synthesis
A novel pyrazole derivative, ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate, was synthesized, demonstrating the compound's role in the creation of new organic structures, with potential applications in medicinal chemistry (S. Naveen et al., 2021).
Biochemical Synthesis
The biochemical synthesis of gamma-substituted-gamma-butyrolactones in film sherries involved ethyl 4-oxobutyrate, highlighting its use in the study of biochemical pathways (G. Fagan et al., 1981).
Medicinal Chemistry
In medicinal chemistry, ethyl 2-alkyl-4-aryl-3-oxobutyrates, related to the compound , were synthesized and tested for activity against HIV-1, showing the compound's relevance in the development of antiviral drugs (K. Danel et al., 1996).
Catalysis Research
The compound was used in the study of asymmetric transfer hydrogenation of ketones, catalyzed by (pyrazolyl)ethyl)pyridine Fe(II) and Ni(II) complexes, showing its application in catalysis research (Makhosazane N. Magubane et al., 2017).
Quantum Chemical Calculations
Ethyl-4-[(2,4-dinitrophenyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate's formation and properties were evaluated using quantum chemical calculations, indicating the compound's role in computational chemistry (R. N. Singh et al., 2013).
properties
IUPAC Name |
ethyl 4-(3,5-dimethylphenyl)-2,2-dimethyl-4-oxobutanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O3/c1-6-19-15(18)16(4,5)10-14(17)13-8-11(2)7-12(3)9-13/h7-9H,6,10H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWUAUQNKRBUHLA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(C)CC(=O)C1=CC(=CC(=C1)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80645554 |
Source
|
Record name | Ethyl 4-(3,5-dimethylphenyl)-2,2-dimethyl-4-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80645554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898751-66-1 |
Source
|
Record name | Ethyl 4-(3,5-dimethylphenyl)-2,2-dimethyl-4-oxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80645554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.